SD-2590
SD-2590
SC-78080(cas 226396-25-4) is a matrix metalloproteinase (MMP) inhibitors.
Brand Name:
Vulcanchem
CAS No.:
226396-25-4
VCID:
VC0005796
InChI:
InChI=1S/C22H25F3N2O7S/c1-32-15-14-27-12-10-21(11-13-27,20(28)26-29)35(30,31)19-8-6-17(7-9-19)33-16-2-4-18(5-3-16)34-22(23,24)25/h2-9,29H,10-15H2,1H3,(H,26,28)
SMILES:
COCCN1CCC(CC1)(C(=O)NO)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)OC(F)(F)F
Molecular Formula:
C22H25F3N2O7S
Molecular Weight:
518.5 g/mol
SD-2590
CAS No.: 226396-25-4
Cat. No.: VC0005796
Molecular Formula: C22H25F3N2O7S
Molecular Weight: 518.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | SC-78080(cas 226396-25-4) is a matrix metalloproteinase (MMP) inhibitors. |
|---|---|
| CAS No. | 226396-25-4 |
| Molecular Formula | C22H25F3N2O7S |
| Molecular Weight | 518.5 g/mol |
| IUPAC Name | N-hydroxy-1-(2-methoxyethyl)-4-[4-[4-(trifluoromethoxy)phenoxy]phenyl]sulfonylpiperidine-4-carboxamide |
| Standard InChI | InChI=1S/C22H25F3N2O7S/c1-32-15-14-27-12-10-21(11-13-27,20(28)26-29)35(30,31)19-8-6-17(7-9-19)33-16-2-4-18(5-3-16)34-22(23,24)25/h2-9,29H,10-15H2,1H3,(H,26,28) |
| Standard InChI Key | NXUHVWMBPOFLMA-UHFFFAOYSA-N |
| SMILES | COCCN1CCC(CC1)(C(=O)NO)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)OC(F)(F)F |
| Canonical SMILES | COCCN1CCC(CC1)(C(=O)NO)S(=O)(=O)C2=CC=C(C=C2)OC3=CC=C(C=C3)OC(F)(F)F |
| Appearance | White solid |
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